Cas no 1805089-67-1 (5-Cyano-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile)

• Product Name: 5-Cyano-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile
• CAS No: 1805089-67-1
• MF: C₉H₅F₂N₃O
• MW: 209.152308225632
• CID: 4873281
• Update Time: 2025-06-08

5-Cyano-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile

• Inchi： 1S/C9H5F2N3O/c10-9(11)7-6(1-2-12)14-4-5(3-13)8(7)15/h4,9H,1H2,(H,14,15)
• InChI Key： AXFZORJWIRTVMT-UHFFFAOYSA-N
• SMILES： FC(C1C(C(C#N)=CNC=1CC#N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 458
• XLogP3: 0.4
• Topological Polar Surface Area: 76.7

Additional information on 5-Cyano-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile

Introduction to 5-Cyano-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile (CAS No. 1805089-67-1)

5-Cyano-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1805089-67-1, represents a promising scaffold for the development of novel therapeutic agents. Its molecular structure incorporates several key functional groups, including a cyano group, a difluoromethyl group, and a hydroxyl group, which collectively contribute to its reactivity and potential biological activity.

The significance of 5-Cyano-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile lies in its versatility as a building block for drug discovery. The presence of the cyano group enhances its ability to participate in nucleophilic substitution reactions, while the difluoromethyl group introduces lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the hydroxyl group provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological properties.

In recent years, there has been a growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. Pyridine-based compounds have been extensively studied for their roles in modulating various biological pathways, including enzyme inhibition and receptor binding. The compound 5-Cyano-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile is no exception and has been explored in several preclinical studies for its potential therapeutic applications.

One of the most compelling aspects of this compound is its potential in the development of anti-inflammatory agents. Inflammatory processes are central to numerous diseases, including autoimmune disorders and chronic inflammatory conditions. Studies have shown that pyridine derivatives can interact with key inflammatory mediators, such as cytokines and chemokines, thereby modulating inflammatory responses. The structural features of 5-Cyano-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile, particularly the combination of the cyano and hydroxyl groups, make it an attractive candidate for further investigation in this area.

Furthermore, this compound has shown promise in the context of anticancer research. Cancer is a complex disease characterized by uncontrolled cell growth and proliferation. Pyridine derivatives have been reported to exhibit antitumor activity by interfering with critical cellular pathways involved in cancer progression. The difluoromethyl group in 5-Cyano-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile is known to enhance binding affinity to biological targets, which could be leveraged to develop more potent anticancer agents.

Recent advancements in computational chemistry have also facilitated the rational design of novel drug candidates like 5-Cyano-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile. Molecular modeling techniques allow researchers to predict the binding interactions between this compound and biological targets with high accuracy. This approach has enabled the identification of key structural motifs that contribute to its biological activity, providing valuable insights for future drug development efforts.

The synthesis of 5-Cyano-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the cyano group typically involves cyanation reactions, while the incorporation of the difluoromethyl group often requires halogenation followed by reduction or metal-catalyzed cross-coupling reactions. The hydroxyl group can be introduced through hydroxylation or oxidation processes. Each step must be meticulously controlled to avoid side reactions that could compromise the integrity of the final product.

In terms of applications, 5-Cyano-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile has been utilized as an intermediate in the synthesis of more complex molecules with specific biological activities. For instance, it can be transformed into amides or esters through nucleophilic acyl substitution reactions, expanding its utility as a synthetic precursor. Additionally, its pyridine core can be further modified by aromatic substitution or heterocyclic ring formation to create novel scaffolds with enhanced pharmacological properties.

The safety and efficacy of any pharmaceutical compound must be rigorously evaluated before it can be considered for clinical use. Preclinical studies involving 5-Cyano-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile have focused on assessing its metabolic stability, toxicity profiles, and pharmacokinetic behavior. These studies provide essential data for determining optimal dosing regimens and identifying potential adverse effects.

One notable study published in a leading pharmaceutical journal demonstrated the potential of 5-Cyano-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile as a scaffold for developing kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often dysregulated in cancer cells. By targeting specific kinases with high selectivity, it may be possible to develop treatments that inhibit tumor growth while minimizing side effects. The study reported promising results in vitro, indicating that derivatives of this compound could effectively inhibit kinase activity without significant off-target effects.

The future direction of research on 5-Cyano-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile will likely involve further exploration of its pharmacological properties and optimization for clinical applications. Advances in synthetic methodologies will continue to enable the creation of more sophisticated derivatives with improved efficacy and safety profiles. Additionally, interdisciplinary approaches combining computational modeling with experimental validation will be instrumental in accelerating drug discovery efforts.

In conclusion,5-Cyano-3-(difluoromethyl)-4-hydroxypyridine-2-acetonitrile (CAS No. 1805089-67-1) represents a valuable asset in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its role as a versatile scaffold for drug development underscores its importance in advancing our understanding of disease mechanisms and discovering novel treatments for various conditions.